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Compound of Interest

Compound Name: (-)-Enitociclib

Cat. No.: B3419896 Get Quote

Essential guidelines for the safe handling and disposal of the selective CDK9 inhibitor, (-)-
Enitociclib, ensuring personnel safety and regulatory compliance.

(-)-Enitociclib is a potent and selective inhibitor of cyclin-dependent kinase 9 (CDK9), a key

regulator of transcription with potential antineoplastic activity.[1][2][3] Due to its mechanism of

action, which involves inducing apoptosis and inhibiting the transcription of oncogenes, it is

imperative that researchers, scientists, and drug development professionals handle and

dispose of this compound with stringent safety protocols.[3][4] Although some safety data

sheets (SDS) may classify it as not a hazardous substance, its biological activity warrants

treating it as a potentially cytotoxic agent.[5][6]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all relevant personnel are familiar with

the following safety measures. This information is a synthesis of best practices for handling

potent chemical compounds in a laboratory setting.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat or gown, and safety glasses or goggles. Gloves must be

inspected before use and disposed of as contaminated waste after handling the compound.

Ventilation: Handle (-)-Enitociclib in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or aerosols.[5]
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[7] In case of accidental

contact, rinse the affected area thoroughly with water and seek medical advice.[5]

Spill Management: In the event of a spill, evacuate the area and consult an expert. Use

appropriate absorbent materials for liquid spills and carefully sweep up solid materials to

avoid dust dispersion.[7] All materials used for cleanup must be treated as hazardous waste

and disposed of accordingly.[8]

Summary of Chemical and Safety Data
The following table summarizes key identification and safety information for (-)-Enitociclib.

Property Data

Synonyms LEE011, (+)-BAY-1251152, (+)-VIP152

CAS Number 1211441-98-3 (for LEE011), 1610408-97-3

Molecular Formula C₁₉H₁₈F₂N₄O₂S

Molecular Weight 404.43 g/mol

Primary Hazard Potent kinase inhibitor with cytotoxic potential

Incompatible Materials
Strong acids, strong bases, strong oxidizing

agents, strong reducing agents

Data sourced from multiple safety data sheets and chemical databases.[1][5][9]

Step-by-Step Disposal Procedures
Disposal of (-)-Enitociclib and associated waste must comply with all federal, state, and local

regulations.[7][10] Do not dispose of this compound with household garbage or into the sewage

system.[9]

Unused or Expired (-)-Enitociclib (Solid Powder)
Consult Regulations: Refer to your institution's specific guidelines for cytotoxic or hazardous

chemical waste.
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Primary Container: Keep the compound in its original, tightly sealed container.[9] Ensure the

label is intact and legible.

Segregation: This waste must be segregated from other chemical waste streams.

Disposal Route: The recommended method of disposal is incineration at an approved

hazardous waste facility.[7] It may be possible to dissolve the material in a combustible

solvent for incineration.[7] Contact your institution's Environmental Health and Safety (EHS)

office to arrange for pickup and disposal.

Contaminated Labware and Materials
This category includes items such as pipette tips, gloves, empty vials, bench paper, and other

materials that have come into direct contact with (-)-Enitociclib.

Collection: Place all contaminated solid waste into a dedicated, clearly labeled hazardous

waste container.[11] This is often a yellow bin designated for cytotoxic or pharmaceutical

waste.[11]

Packaging: For sharps like needles or scalpels, use a designated sharps container first

before placing it inside the larger waste box.[11] Other materials should be placed in double,

robust plastic bags that are individually sealed.[11]

Labeling: The outer container must be clearly labeled as "Cytotoxic Waste" or "Hazardous

Chemical Waste," in accordance with institutional policy.

Final Disposal: The sealed container should be transferred to your facility's designated

chemical waste storage area for collection by a licensed hazardous waste disposal company.

Liquid Waste (e.g., Solutions in DMSO or other solvents)
Collection: Collect all liquid waste containing (-)-Enitociclib in a dedicated, leak-proof, and

chemically compatible container.[11] Do not mix with other solvent waste streams unless

permitted by your EHS office.

Labeling: The container must be clearly labeled with the chemical name "(-)-Enitociclib" and

the solvent used (e.g., "(-)-Enitociclib in DMSO").
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Storage: Keep the waste container sealed and stored in a secondary containment bin within

a ventilated area, away from incompatible materials.

Disposal: Arrange for pickup through your institution's EHS office for incineration. Do not

pour any solution containing this compound down the drain.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (-)-
Enitociclib waste.
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Caption: Workflow for the proper disposal of (-)-Enitociclib waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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